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Compound of Interest

Compound Name: Phenol;tetrahydrate

Cat. No.: B15416212 Get Quote

Disclaimer: The compound "Phenol;tetrahydrate" is not a standard, recognized chemical

entity in scientific literature or industrial applications. This guide will focus on the well-

documented and extensive industrial applications of Phenol (C₆H₅OH). The role of water in

phenol's industrial processes will be addressed where relevant.

Phenol is a cornerstone of the chemical industry, serving as a critical precursor to a vast array

of materials and chemical compounds.[1][2] With a global production of approximately 7 million

tonnes per year, its significance in manufacturing is undeniable.[1] This guide provides a

detailed overview of its primary industrial applications, complete with quantitative data,

experimental protocols, and process visualizations for researchers, scientists, and drug

development professionals.

Production of Phenolic Resins (Phenoplasts)
One of the oldest and most significant applications of phenol is in the production of phenolic

resins, such as Bakelite.[1][3] These thermosetting polymers are synthesized through the

reaction of phenol with formaldehyde and are prized for their heat resistance, mechanical

strength, and adhesive properties.[4][5] They are broadly classified into two types: Novolacs

and Resoles.[3]

Applications:

Adhesives for plywood and oriented strand board[6]
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Molded products like laboratory countertops and electrical switches[3][7]

Laminates and insulation materials[6][8]

Coatings and foundry molds[6][9]

Quantitative Data: Phenolic Resin Synthesis Parameters

Parameter Novolac Resins Resole Resins

Catalyst
Acid (e.g., sulfuric acid, zinc

oxide)[5][9]

Base (e.g., sodium hydroxide,

ammonia)[3][4]

Phenol:Formaldehyde Molar

Ratio
> 1 (Phenol in excess)[3][9]

< 1 (Formaldehyde in excess,

typically ~1.5)[3][8]

Reaction Temperature Below 95°C[9]
Initial stage around 70°C,

curing around 120°C[3][8]

pH Acidic
Alkaline (maximum rate around

pH 10)[4][8]

Curing Agent Required (e.g., hexamine)[4]
Not required (self-curing with

heat)[4]

Experimental Protocol: Laboratory Synthesis of a Phenol-Formaldehyde Resin (Bakelite)[10]

Reaction Mixture Preparation: In a 500ml beaker, combine 5ml of glacial acetic acid, 2.5ml of

formaldehyde solution, and 2 grams of phenol. Stir the mixture thoroughly.

Catalysis: Carefully add a few milliliters of concentrated hydrochloric acid to the mixture.

Heating: Place the beaker in a water bath and heat until a light pink-colored solid plastic

forms.

Purification: Remove the resulting solid residue and wash it multiple times with distilled

water.

Drying: Filter the product and allow it to dry to obtain the Bakelite resin.
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Note: This reaction should be conducted in a well-ventilated fume hood with appropriate

personal protective equipment, as the reactants are hazardous.[10]

Phenolic Resin Synthesis Pathways
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Caption: Synthesis pathways for Novolac and Resole phenolic resins.

Production of Bisphenol A (BPA)
The single largest application of phenol, consuming a significant portion of its global

production, is the synthesis of Bisphenol A (BPA).[1][7] BPA is a crucial monomer for the

production of polycarbonate plastics and epoxy resins.[1][11]

Applications of BPA-derived products:
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Polycarbonates: Automotive parts, electronic equipment, water bottles[11]

Epoxy Resins: Protective coatings, adhesives, electronic laminates[1][12]

The synthesis of BPA involves the acid-catalyzed condensation of two equivalents of phenol

with one equivalent of acetone.[13][14]

Quantitative Data: Industrial BPA Production Parameters

Parameter Typical Value/Condition Reference

Reactants Phenol and Acetone [11][13]

Phenol:Acetone Molar Ratio
Excess phenol (e.g., 4:1) to

improve yield
[15]

Catalyst

Strong acid (e.g., HCl) or solid

acid catalysts (e.g., sulfonated

ion-exchange resins)

[11][14]

Temperature 50°C - 70°C [13][15]

Pressure Atmospheric pressure [13]

Typical Yield 85-95% [11]

Experimental Protocol: Synthesis of Bisphenol A[13]

Apparatus Setup: A 1000ml two-neck round-bottom flask is equipped with a condenser and a

magnetic stirrer.

Reactant and Catalyst Loading: 8.6g of p-Toluene sulfonic acid (catalyst) is placed into the

reactor with 23.5g of phenol.

Reaction Initiation: The mixture is heated to 60°C under atmospheric pressure. 2.9g of

acetone is then added using a micro-syringe to initiate the condensation reaction.

Purification: After the reaction, the crude product is purified. Unreacted acetone and water

are removed via distillation or chromatography. Further purification can be achieved by

cooling the mother liquor to -20°C to crystallize the BPA.
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Analysis: The final product yield and purity are determined using techniques such as column

chromatography, NMR, and GC-MS.

Bisphenol A (BPA) Production Workflow
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Caption: General workflow for the industrial production of Bisphenol A.

Production of Caprolactam
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Phenol is a key raw material for the production of caprolactam, which is the monomer for

Nylon-6.[6][16] Nylon-6 finds extensive use as an engineering thermoplastic and in the

manufacturing of synthetic fibers for clothing and carpets.[6]

The process involves the hydrogenation of phenol to cyclohexanone, followed by an oximation

reaction and a Beckmann rearrangement to yield caprolactam.[16][17]

Quantitative Data: Caprolactam Production from Phenol

Process Step
Key
Reactants/Conditio
ns

Product Reference

Hydrogenation
Phenol, Hydrogen

(H₂)
Cyclohexanone [17][18]

Oximation
Cyclohexanone,

Hydroxylamine

Cyclohexanone

Oxime
[16][18]

Beckmann

Rearrangement

Cyclohexanone

Oxime, Oleum
ε-Caprolactam [16]

Experimental Protocol: Overview of Caprolactam Synthesis from Phenol

Phenol Hydrogenation: Phenol is catalytically hydrogenated in the vapor or liquid phase to

produce cyclohexanone. This is a critical step that avoids the formation of cyclohexanol,

which would require a subsequent dehydrogenation step.[18]

Oximation: The resulting cyclohexanone is reacted with hydroxylamine (often produced on-

site) to form cyclohexanone oxime.[16][17]

Beckmann Rearrangement: The cyclohexanone oxime undergoes a Beckmann

rearrangement in the presence of oleum (fuming sulfuric acid) to produce ε-caprolactam.[16]

This step is highly exothermic and requires careful temperature control.

Purification: The caprolactam is then purified through a series of extraction and distillation

steps to achieve the high purity required for polymerization into Nylon-6.
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Caprolactam Synthesis from Phenol
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Caption: Key stages in the production of Caprolactam and Nylon-6 from Phenol.
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Other Industrial Applications
Beyond these major uses, phenol is a versatile precursor for a wide range of other chemicals

and materials:

Aniline Production: Phenol can be reacted with ammonia in a process called ammonolysis to

produce aniline, a key intermediate for dyes and methylene diphenyl diisocyanate (MDI).[19]

This process typically occurs in the vapor phase at high temperatures (around 425°C) and

pressures (200 bar) over a solid catalyst.

Alkylphenols: Alkylation of phenol yields products like nonylphenol, which are used in the

production of nonionic detergents.[1]

Pharmaceuticals: Phenol is a precursor to a variety of drugs, most notably aspirin.[1][2]

Herbicides: It is used in the synthesis of phenoxy herbicides.[1]

Antiseptics: Derivatives such as 2,4- and 2,6-dichlorophenols are made from phenol and

used as antiseptics.[19]

Molecular Biology: Phenol is used in liquid-liquid phenol-chloroform extraction to isolate

nucleic acids from biological samples.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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